Cas no 77-71-4 (5,5-dimethylimidazolidine-2,4-dione)

• Product Name: 5,5-dimethylimidazolidine-2,4-dione
• CAS No: 77-71-4
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD00005266
• CID: 34083
• PubChem ID: 6491
• Update Time: 2025-11-03

5,5-dimethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethylimidazolidine-2,4-dione
• DMH
• Dimethylhydantoin
• 5,5-Dimethylhydrantoin
• 5,5-Dimethyl-2,4-imidazolidinedione
• 5,5-Dimethylhydantoin
• 5, 5-dimethylhydanine
• 5.5-Dimethylhydantoin
• 4,4-Dimethyl-2,5-dioxoimidazolidine
• Fennosurf 300
• 5,5-二甲基海因
• 2,4-Imidazolidinedione, 5,5-dimethyl-
• DM Hydantoin
• Dantoin DMH
• Dantoin 736
• Hydantoin, 5,5-dimethyl-
• 5,5-Dimethyl hydantoin
• 5,5-Dimethylhydantoin (DMH)
• YIROYDNZEPTFOL-UHFFFAOYSA-N
• 34032MQ9RO
• DSSTox_CID_1754
• DSSTox_RID
• 5-24-05-00348 (Beilstein Handbook Reference)
• BDBM50182427
• 5,5-DIMETHYL HYDANTOIN [HSDB]
• BRN 0002827
• NS00005012
• Z56766998
• DTXCID601754
• NCGC00248006-02
• EINECS 201-051-3
• 5,5-dimethyl-hydantoin
• STR04524
• 5,5-Dimethylhydantoin, 97%
• CHEBI:183672
• D77989
• MFCD00005266
• EC 201-051-3
• Tox21_300361
• NSC8652
• WLN: T5MVMV EHJ E1 E1
• Q27256302
• NSC-8652
• AKOS000120928
• EN300-16759
• InChI=1/C5H8N2O2/c1-5(2)3(8)6-4(9)7-5/h1-2H3,(H2,6,7,8,9
• BBL010734
• 77-71-4
• D0739
• NSC 8652
• HSDB 5216
• 5,5-Dimethylimidazolidin-2,4-dione
• 5,5-Dimethyl-imidazolidin-2,4-dion
• NCGC00259598-01
• CHEMBL3181806
• DTXSID5021754
• UNII-34032MQ9RO
• AI3-61127
• SCHEMBL22069
• Tox21_202049
• STK532811
• 5,5-dimethyl-imidazolidine-2,4-dione
• CS-W011134
• 5,5-Dimethylhydantoin; LC-tDDA; CE10
• F1908-0098
• NCGC00248006-01
• Q-200523
• CAS-77-71-4
• 5,5-Dimethyl-imidazolidin-2,4-dione
• NCGC00254403-01
• 201-051-3
• FD33954
• 5,5Dimethyl2,4imidazolidinedione
• 5,5dimethyl hydantoin
• 2,4Imidazolidinedione, 5,5dimethyl
• DM HYDANTOIN [INCI]
• 5 pound not5-Dimethylhydantoin
• Hydantoin, 5,5dimethyl
• 5,5-dimethylimidazolidine-2,4-dione

• MDL： MFCD00005266
• Inchi： 1S/C5H8N2O2/c1-5(2)3(8)6-4(9)7-5/h1-2H3,(H2,6,7,8,9)
• InChI Key： YIROYDNZEPTFOL-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NC(N1)=O
• BRN： 0002827

Computed Properties

• Exact Mass: 128.05900
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: White prismatic crystals or crystalline powders
• Density: 1.2864 (rough estimate)
• Melting Point: 175.0 to 178.0 deg-C
• Boiling Point: 237.54°C (rough estimate)
• Flash Point: 193°C
• Refractive Index: 1.4730 (estimate)
• Solubility: H2O: 0.1 g/mL hot, clear
• Water Partition Coefficient: dissolution
• PSA: 58.20000
• LogP: 0.26200
• Solubility: Soluble in water, hexanol, ethyl acetate, dimethyl ether, slightly soluble in isoacetone, acetone, methyl ethyl ketone, insoluble in aliphatic hydrocarbons, trichloroethylene

5,5-dimethylimidazolidine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：MU0977000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5,5-dimethylimidazolidine-2,4-dione

5,5-Dimethylimidazolidine-2,4-dione (CAS No. 77-71-4): Properties, Applications, and Market Insights

5,5-Dimethylimidazolidine-2,4-dione (CAS No. 77-71-4), also known as dimethylhydantoin, is a heterocyclic organic compound with significant industrial and research applications. This white crystalline solid belongs to the imidazolidine-2,4-dione family and has garnered attention due to its unique chemical properties and versatility. With the growing interest in specialty chemicals for advanced applications, understanding this compound's characteristics becomes crucial for researchers and industry professionals.

The molecular structure of 5,5-dimethylimidazolidine-2,4-dione features a five-membered ring containing two nitrogen atoms and two carbonyl groups. This configuration contributes to its stability and reactivity, making it valuable in various chemical processes. Recent studies have focused on its potential in green chemistry applications, particularly as researchers seek more sustainable alternatives in material science. The compound's melting point ranges between 175-178°C, and it demonstrates moderate solubility in water and organic solvents, properties that influence its handling and application methods.

In industrial applications, dimethylhydantoin serves multiple purposes. One of its primary uses is as a precursor in the synthesis of pharmaceutical intermediates, where its stable heterocyclic structure provides an excellent building block for more complex molecules. The compound's compatibility with various reaction conditions makes it particularly valuable in drug development processes. Additionally, its derivatives find applications in cosmetic formulations, where they function as stabilizers and preservatives, answering the growing consumer demand for effective yet safe personal care products.

The material science sector has shown increasing interest in 5,5-dimethylimidazolidine-2,4-dione for polymer modification applications. Researchers are investigating its potential as a cross-linking agent or monomer in specialty polymers, particularly those requiring enhanced thermal stability. This aligns with current market trends focusing on high-performance materials for electronics, automotive, and aerospace industries. The compound's ability to impart specific properties to polymeric materials makes it a subject of ongoing research in advanced material development.

From a commercial perspective, the global market for imidazolidine-2,4-dione derivatives has shown steady growth, driven by demand from pharmaceutical and specialty chemical sectors. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing requirements while maintaining competitive pricing. The Asia-Pacific region, particularly China and India, has emerged as significant producers and consumers of these specialty chemicals, reflecting the broader shift in chemical manufacturing geography.

Quality control and analytical methods for 5,5-dimethylimidazolidine-2,4-dione typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for various applications, especially in pharmaceutical contexts. Recent advancements in analytical technologies have enabled more precise characterization of this compound and its derivatives, contributing to improved product quality and application performance.

Environmental and safety considerations for handling dimethylhydantoin follow standard chemical safety protocols. While not classified as highly hazardous, proper storage conditions (typically in cool, dry environments away from strong oxidizers) and personal protective equipment are recommended during handling. The compound's environmental fate and biodegradation pathways have become subjects of interest as industries emphasize sustainable chemical practices and green chemistry principles.

Research trends indicate growing exploration of 5,5-dimethylimidazolidine-2,4-dione in emerging fields such as bioconjugation chemistry and drug delivery systems. Its structural features make it potentially valuable for creating targeted therapeutic agents and controlled-release formulations. These applications align with current pharmaceutical industry priorities focusing on personalized medicine and advanced drug delivery technologies.

The synthesis of 5,5-dimethylimidazolidine-2,4-dione typically involves condensation reactions of appropriate precursors, with various catalytic methods being explored to improve yield and selectivity. Recent publications have highlighted microwave-assisted and solvent-free synthetic approaches, reflecting the chemical industry's movement toward more energy-efficient and environmentally friendly production methods.

Looking forward, the applications of imidazolidine-2,4-dione derivatives are expected to expand, particularly in life sciences and advanced materials. The compound's versatility and the growing understanding of its chemical behavior position it as potentially valuable in addressing current technological challenges. As research continues to uncover new properties and applications, 5,5-dimethylimidazolidine-2,4-dione will likely maintain its relevance in specialty chemical markets.

For researchers and industry professionals seeking information about CAS 77-71-4, current literature emphasizes its role in developing innovative solutions across multiple sectors. The compound's balanced properties of stability and reactivity, combined with its structural features, make it a valuable tool in chemical synthesis and material development. As analytical techniques advance and application knowledge grows, the full potential of this interesting heterocyclic compound continues to be revealed.